Cas no 53882-91-0 (2,4-Dimethyl-b-oxo-benzenepropanenitrile)

• Product Name: 2,4-Dimethyl-b-oxo-benzenepropanenitrile
• CAS No: 53882-91-0
• MF: C₁₁H₁₁NO
• MW: 173.211142778397
• MDL: MFCD02260823
• CID: 386693
• PubChem ID: 286552
• Update Time: 2025-06-29

2,4-Dimethyl-b-oxo-benzenepropanenitrile Chemical and Physical Properties

Names and Identifiers

• Benzenepropanenitrile, 2,4-dimethyl-b-oxo-
• 2,4-Dimethylbenzoylacetonitrile
• 3-(2,4-dimethylphenyl)-3-oxopropanenitrile
• 2,4-Dimethyl-benzoyl-acetonitril
• 2,4-Dimethyl-b-oxo-benzenepropanenitrile
• 3-(2,4-Dimethyl-phenyl)-3-oxo-propionitril
• 3-(2,4-dimethyl-phenyl)-3-oxo-propionitrile
• 3-Oxo-3-(2.4-dimethyl-phenyl)-propionsaeure-nitril
• 3-Oxo-3-[2.4]xylyl-propionitril
• AKOS000171326
• IAOTYAKWHCILDC-UHFFFAOYSA-N
• SY196249
• CS-0217805
• FT-0604183
• MFCD02260823
• DTXSID20301627
• A7825
• EN300-85785
• C78291
• 53882-91-0
• NSC-145010
• SCHEMBL4850349
• NSC145010
• AB92954
• Z317042106
• STL253533

• MDL： MFCD02260823
• Inchi： 1S/C11H11NO/c1-8-3-4-10(9(2)7-8)11(13)5-6-12/h3-4,7H,5H2,1-2H3
• InChI Key： IAOTYAKWHCILDC-UHFFFAOYSA-N
• SMILES： O=C(CC#N)C1C=CC(C)=CC=1C

Computed Properties

• Exact Mass: 173.08400
• Monoisotopic Mass: 173.084064
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.9
• XLogP3: 2.2

Experimental Properties

• Density: 1.06
• Boiling Point: 331.4°Cat760mmHg
• Flash Point: 154.2°C
• Refractive Index: 1.53
• PSA: 40.86000
• LogP: 2.39978

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2,4-Dimethyl-b-oxo-benzenepropanenitrile

2,4-Dimethyl-b-oxo-benzenepropanenitrile (CAS No. 53882-91-0): An Overview of Its Structure, Properties, and Applications

2,4-Dimethyl-b-oxo-benzenepropanenitrile (CAS No. 53882-91-0) is a versatile organic compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a benzene ring substituted with two methyl groups and a cyano group attached to a ketone functional group. The combination of these functional groups imparts specific chemical and physical properties that make it a valuable compound in various applications.

The molecular formula of 2,4-Dimethyl-b-oxo-benzenepropanenitrile is C₁₁H₁₁NO₂, and its molecular weight is approximately 189.20 g/mol. The compound is typically a white crystalline solid at room temperature and has a melting point ranging from 75°C to 78°C. Its solubility in water is low, but it is soluble in organic solvents such as ethanol, acetone, and dichloromethane.

In terms of its chemical reactivity, 2,4-Dimethyl-b-oxo-benzenepropanenitrile exhibits typical behavior for compounds containing ketone and cyano groups. The ketone group can undergo nucleophilic addition reactions, while the cyano group can participate in various transformations such as hydrolysis to form carboxylic acids or reduction to form primary amines. These reactivity patterns make the compound a useful intermediate in the synthesis of more complex molecules.

Recent research has explored the potential applications of 2,4-Dimethyl-b-oxo-benzenepropanenitrile in the development of new pharmaceuticals. One study published in the Journal of Medicinal Chemistry highlighted its use as a scaffold for designing novel anti-inflammatory agents. The researchers found that derivatives of this compound exhibited potent anti-inflammatory activity in vitro and in vivo models, suggesting its potential as a lead compound for further drug development.

Beyond pharmaceutical applications, 2,4-Dimethyl-b-oxo-benzenepropanenitrile has also been investigated for its use in materials science. A study published in the Journal of Materials Chemistry B demonstrated that this compound can be incorporated into polymer matrices to enhance their mechanical properties and thermal stability. The unique combination of functional groups in the molecule allows it to form strong intermolecular interactions within the polymer network, leading to improved material performance.

In the realm of environmental science, 2,4-Dimethyl-b-oxo-benzenepropanenitrile has been studied for its potential as a photocatalyst. Research conducted at the University of California, Berkeley, showed that this compound can efficiently catalyze the degradation of organic pollutants under visible light irradiation. The study highlighted the compound's ability to generate reactive oxygen species (ROS) through photoexcitation, which can break down harmful pollutants into less toxic byproducts.

The synthesis of 2,4-Dimethyl-b-oxo-benzenepropanenitrile can be achieved through several routes. One common method involves the condensation of 2,4-dimethylbenzaldehyde with malononitrile followed by oxidation to form the ketone group. Another approach involves the reaction of 2,4-dimethylacetophenone with cyanoacetic acid in the presence of a base catalyst. Both methods yield high-purity products suitable for various applications.

In conclusion, 2,4-Dimethyl-b-oxo-benzenepropanenitrile (CAS No. 53882-91-0) is a multifaceted compound with a wide range of potential applications in pharmaceuticals, materials science, and environmental remediation. Its unique molecular structure and chemical properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new uses and benefits, this compound is likely to play an increasingly important role in various scientific and industrial fields.